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Compound of Interest

Compound Name: AL-3138

Cat. No.: B15570684

Disclaimer: As of the creation of this document, a specific Safety Data Sheet (SDS) for AL-
3138 (CAS 64603-03-8), a prostaglandin F2 alpha analogue, was not readily available in the
public domain. The following procedures are based on general best practices for the disposal
of hazardous chemical waste in a laboratory setting. It is imperative to obtain the official SDS
from the manufacturer and consult with your institution's Environmental Health and Safety
(EHS) department before handling and disposing of this compound. This guide is intended to
provide a framework for safe disposal and not to replace official documentation and institutional
protocols.

Pre-Disposal Planning and Hazard Assessment

Before beginning any work that will generate AL-3138 waste, a thorough hazard assessment
must be conducted. This involves:

e Obtaining and reviewing the Safety Data Sheet (SDS): The SDS is the most critical
document for understanding the physical, chemical, and toxicological properties of AL-3138.
It will provide specific information on handling, storage, personal protective equipment
(PPE), and disposal.

« ldentifying potential hazards: Based on the SDS, determine the specific hazards associated
with AL-3138 (e.g., toxicity, reactivity, flammability). As a prostaglandin analogue, it may
have potent biological effects and should be handled with care.
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» Developing a waste management plan: In consultation with your EHS department, establish
a clear plan for the collection, labeling, storage, and disposal of all AL-3138 waste streams.

Segregation and Collection of AL-3138 Waste

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure
compliant disposal.

» Dedicated Waste Containers: Use separate, clearly labeled, and chemically compatible
waste containers for AL-3138 waste. Do not mix AL-3138 waste with other chemical waste
streams unless explicitly permitted by your EHS department.

e Types of Waste:

o Solid Waste: This includes contaminated consumables such as gloves, pipette tips, and
absorbent paper. Collect this waste in a designated, lined container.

o Liquid Waste: This includes unused solutions, reaction mixtures, and solvent rinses
containing AL-3138. Collect liquid waste in a sealed, leak-proof container. The first rinse of
any container that held AL-3138 should be treated as hazardous waste.

o Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated sharps container.

o Labeling: All waste containers must be accurately labeled with the words "Hazardous
Waste," the full chemical name ("AL-3138"), and the specific components and their
approximate concentrations if in a mixture.

Storage of AL-3138 Waste

Temporary storage of hazardous waste in the laboratory must be done safely to minimize risks.

o Designated Accumulation Area: Store waste containers in a designated satellite
accumulation area within the laboratory.

o Secondary Containment: All liquid waste containers must be kept in secondary containment
to prevent spills from spreading.
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o Container Integrity: Ensure waste containers are in good condition, kept closed except when
adding waste, and stored away from incompatible materials.

Disposal Procedures

Never dispose of AL-3138 down the drain or in the regular trash. All disposal must be handled
through your institution's hazardous waste program.

» Requesting a Pickup: Once a waste container is full or is no longer being used, arrange for a
waste pickup with your EHS department. Follow your institution's specific procedures for
requesting a pickup, which may involve an online form or a phone call.

o Documentation: Complete any required hazardous waste disposal forms accurately and
completely. This documentation is essential for regulatory compliance.

Spill and Emergency Procedures

In the event of a spill of AL-3138, immediate and appropriate action is necessary.
e Consult the SDS: The SDS will provide specific instructions for spill cleanup.

o Evacuate and Notify: For large or highly hazardous spills, evacuate the area and notify your
EHS department and emergency services immediately.

e Cleanup: For minor spills, and only if you are trained and have the appropriate PPE and spill
kit materials, proceed with cleanup according to your institution's protocols. All materials
used for spill cleanup must be disposed of as hazardous waste.

Data Presentation: AL-3138 Properties (Template)

The following table is a template to be populated with data from the official AL-3138 Safety
Data Sheet.
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Property Value Source

Chemical Name 11-Deoxy-16-fluoro PGF2a Manufacturer
CAS Number 64603-03-8 Manufacturer
Molecular Formula C20H33FOs Manufacturer
Molar Mass 372.47 g/mol Manufacturer

Physical State

e.g., Solid, Liquid, Gas

SDS Section 9

e.g., White powder, Colorless

Appearance i SDS Section 9
0i
Odor e.g., Odorless, Pungent SDS Section 9
- e.g., Soluble in ethanol, _
Solubility SDS Section 9

insoluble in water

GHS Hazard Pictograms

Insert Pictograms

SDS Section 2

GHS Hazard Statements

e.g., H302: Harmful if

swallowed

SDS Section 2

Disposal Considerations

e.g., P501: Dispose of
contents/container to an

approved waste disposal plant

SDS Section 13

Experimental Protocols

Detailed experimental protocols involving AL-3138 must be developed in accordance with the

specific procedures of your research. These protocols should incorporate the safety and

handling information provided in the SDS and your institution's standard operating procedures

for working with potent compounds.

Mandatory Visualization: AL-3138 Disposal

Workflow

The following diagram illustrates the general workflow for the proper disposal of AL-3138 waste

in a laboratory setting.
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Caption: General workflow for the proper disposal of AL-3138.

 To cite this document: BenchChem. [Essential Guidance for the Proper Disposal of AL-3138].

BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15570684+#al-3138-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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